Cas no 1956382-60-7 (4-Iodo-3-isopropyl-1-propyl-5-vinyl-1H-pyrazole)

• Product Name: 4-Iodo-3-isopropyl-1-propyl-5-vinyl-1H-pyrazole
• CAS No: 1956382-60-7
• MF: C₁₁H₁₇IN₂
• MW: 304.170554876328
• CID: 4780133
• Update Time: 2025-05-21

4-Iodo-3-isopropyl-1-propyl-5-vinyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-3-isopropyl-1-propyl-5-vinyl-1H-pyrazole

• Inchi： 1S/C11H17IN2/c1-5-7-14-9(6-2)10(12)11(13-14)8(3)4/h6,8H,2,5,7H2,1,3-4H3
• InChI Key： MBZKTEPDHZEPOZ-UHFFFAOYSA-N
• SMILES： IC1=C(C=C)N(CCC)N=C1C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• XLogP3: 3.7
• Topological Polar Surface Area: 17.8

Additional information on 4-Iodo-3-isopropyl-1-propyl-5-vinyl-1H-pyrazole

Comprehensive Overview of 4-Iodo-3-isopropyl-1-propyl-5-vinyl-1H-pyrazole (CAS No. 1956382-60-7)

The compound 4-Iodo-3-isopropyl-1-propyl-5-vinyl-1H-pyrazole (CAS No. 1956382-60-7) is a highly specialized pyrazole derivative that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. With its unique molecular structure featuring an iodo substituent, isopropyl group, and vinyl functionality, this compound serves as a versatile building block for the development of novel heterocyclic compounds. Researchers and chemists are increasingly exploring its potential applications in drug discovery, agrochemicals, and material science.

One of the key reasons for the growing interest in 4-Iodo-3-isopropyl-1-propyl-5-vinyl-1H-pyrazole is its role in cross-coupling reactions, particularly in palladium-catalyzed processes. The presence of the iodo group makes it an excellent candidate for Suzuki-Miyaura and Sonogashira couplings, which are pivotal in constructing complex molecular architectures. This aligns with the current trend in green chemistry, where efficient and sustainable synthetic methods are highly sought after.

In the context of pharmaceutical applications, pyrazole derivatives like this compound are known for their bioactive properties. They are frequently investigated for their potential as kinase inhibitors, anti-inflammatory agents, and even in cancer therapeutics. The vinyl group in the molecule offers additional reactivity, enabling further functionalization to tailor the compound for specific biological targets. This is particularly relevant given the rising demand for personalized medicine and targeted drug delivery systems.

From a material science perspective, 4-Iodo-3-isopropyl-1-propyl-5-vinyl-1H-pyrazole can be utilized in the design of advanced polymers and coordination complexes. Its ability to act as a ligand for transition metals opens doors to creating catalysts with unique properties, which are essential for industrial processes like polymerization and hydrogenation. This ties into the broader industry focus on sustainable materials and energy-efficient technologies.

The compound’s synthetic versatility also makes it a subject of interest in academic research. Universities and research institutions are exploring its reactivity patterns to develop new methodologies for heterocycle synthesis. This is especially pertinent as the scientific community seeks to address challenges in scalable synthesis and reaction optimization, which are frequently discussed in scientific forums and conferences.

In summary, 4-Iodo-3-isopropyl-1-propyl-5-vinyl-1H-pyrazole (CAS No. 1956382-60-7) is a multifaceted compound with broad applicability across chemical, pharmaceutical, and material science domains. Its unique structural features and reactivity profile position it as a valuable asset in both industrial and academic settings, reflecting the ongoing evolution of modern chemistry.